N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C12H12ClNO2S2/c13-11-5-3-10(4-6-11)7-8-14-18(15,16)12-2-1-9-17-12/h1-6,9,14H,7-8H2
• InChI Key: NZNVXYXNELFNNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)S(=O)(=O)NCCC2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClNO2S2
• Molecular Weight: 301.8 g/mol
• Solubility: >45.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide is a compound that belongs to the class of thiophene derivatives Thiophene is a five-membered aromatic ring containing sulfur, and its derivatives are known for their diverse biological and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide typically involves the following steps:

Formation of the Thiophene Ring: The thiophene ring can be synthesized using methods such as the Gewald reaction, Paal-Knorr synthesis, or Fiesselmann synthesis.

Introduction of the Sulfonamide Group: The sulfonamide group can be introduced by reacting the thiophene derivative with a sulfonyl chloride in the presence of a base such as pyridine or triethylamine.

Attachment of the 4-Chlorophenylethyl Group: The final step involves the alkylation of the thiophene sulfonamide with 2-(4-chlorophenyl)ethyl bromide in the presence of a base like potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfonamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Lithium aluminum hydride

Substitution: Electrophiles such as halogens, nitrating agents

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Halogenated thiophenes, nitrothiophenes

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its use in drug development, particularly for its anti-inflammatory and analgesic properties.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes or receptors involved in inflammation, pain, or microbial growth.

Pathways: It may modulate signaling pathways related to cell proliferation, apoptosis, or immune response.

Comparison with Similar Compounds

Similar Compounds

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituted thiophene structure.

Uniqueness

N-[2-(4-chlorophenyl)ethyl]thiophene-2-sulfonamide is unique due to its specific combination of a thiophene ring, sulfonamide group, and 4-chlorophenylethyl moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.